Cas no 2338-27-4 (1H-Benzimidazole,5,6,7-trichloro-2-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole,5,6,7-trichloro-2-(trifluoromethyl)-
• CAS No: 2338-27-4
• MF: C₈H₂Cl₃F₃N₂
• MW: 289.469089031219
• CID: 269127
• PubChem ID: 75356
• Update Time: 2025-04-19

1H-Benzimidazole,5,6,7-trichloro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5,6,7-trichloro-2-(trifluoromethyl)-
• 4,5,6-trichloro-2-(trifluoromethyl)-1H-benzimidazole
• 2-trifluoromethyl-4,5,6-trichloro benzimidazole
• 4,5,6-Trichlor-2-trifluormethyl-benzimidazol
• 4,5,6-trichloro-2-trifluoromethylbenzimidazole
• NC 2786
• 5,6,7-Trichloro-2-(trifluoromethyl)benzimidazole
• 5,6,7-TRICHLORO-2-TRIFLUOROMETHYLBENZIMIDAZOLE
• 2338-27-4
• Benzimidazole, 4,5,6-trichloro-2-(trifluoromethyl)-
• 4,5,6-Trichloro-2-(trifluoromethyl)benzimidazole
• DTXSID70177935
• trichloro 2-trifluoromethyl-benzimidazole
• SCHEMBL9865737
• 4,5,6-trichloro-2-(trifluoromethyl)-1H-benzo[d]imidazole

• Inchi： 1S/C8H2Cl3F3N2/c9-2-1-3-6(5(11)4(2)10)16-7(15-3)8(12,13)14/h1H,(H,15,16)
• InChI Key： BXCSXZJKEJQDKS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1N=C(C(F)(F)F)N2)Cl)Cl

Computed Properties

• Exact Mass: 287.92400
• Monoisotopic Mass: 287.924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Density: 1.76
• Boiling Point: 371.3°Cat760mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.6
• PSA: 28.68000
• LogP: 4.54190